![molecular formula C7H5NOS B1273760 5-(2-Thienyl)-1,3-oxazole CAS No. 70380-70-0](/img/structure/B1273760.png)
5-(2-Thienyl)-1,3-oxazole
Overview
Description
5-(2-Thienyl)-1,3-oxazole is an oxazole compound with the molecular formula C7H5NOS. It has a molecular weight of 151.19 g/mol . The compound is also known by other names such as 5-(2-thienyl)-1,3-oxazole, 5-(thiophen-2-yl)oxazole, and 5-thiophen-2-yl-1,3-oxazole .
Synthesis Analysis
The synthesis of 5-(2-Thienyl)-1,3-oxazole and related compounds has been a subject of research. For instance, a Pt(II) acetylacetonate complex based on aminophenyl-substituted 2-(2-thienyl)pyridine was synthesized and its photophysical properties were studied . Another study described the synthesis of substituted 2,5-di(2-thienyl)pyrroles, which are related to 5-(2-Thienyl)-1,3-oxazole .
Molecular Structure Analysis
The molecular structure of 5-(2-Thienyl)-1,3-oxazole has been analyzed using various methods such as Hartree-Fock (HF) and Density Functional Theory (DFT) calculations with the basis set of 6-31G(d). These methods are used to determine the molecular structural properties and to calculate FT-IR and NMR spectrum of the molecule .
Chemical Reactions Analysis
The chemical reactions involving 5-(2-Thienyl)-1,3-oxazole and related compounds have been studied. For example, N-substituted 2,5-di(2-thienyl)pyrroles have been investigated for their electrochemical behavior, the possibility of their electrochemical polymerization, and their use as monomers for the production of conducting polymers .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(2-Thienyl)-1,3-oxazole have been analyzed using computational chemistry methods. These methods can be used to investigate the molecular structure, thermodynamic properties, frontier molecular orbitals, molecular electrostatic potential, non-linear optical properties, fundamental vibrational modes, and NMR spectra .
Scientific Research Applications
Antimicrobial Activity
5-(2-Thienyl)-1,3-oxazole has been synthesized and tested for in vitro activities against certain strains of Gram-positive and Gram-negative bacteria . Specifically, compound 9a displayed marked broad-spectrum antibacterial activity, while compounds 4d, 5e, 7b, 7c, 7d, 9b, 9c, and 9d were highly active against the tested Gram-positive bacteria .
Anti-Inflammatory Activity
Compounds related to 5-(2-Thienyl)-1,3-oxazole, such as those with fluoride or chloride groups, have shown high potency as anti-inflammatory agents . These compounds may be more potent than the reference drugs, indomethacin and ibuprofen .
Antifungal Activity
Although none of the synthesized compounds were proven to be significantly active against Candida albicans, the potential for antifungal activity exists and further research could yield promising results .
Antiviral Activity
Thiazole derivatives, which are structurally similar to 5-(2-Thienyl)-1,3-oxazole, have been found to have anti-HIV activity . This suggests that 5-(2-Thienyl)-1,3-oxazole could potentially be explored for antiviral applications.
Antitumor and Cytotoxic Activity
Thiazole derivatives have been synthesized and reported for their cytotoxicity activity on three human tumor cell lines . This suggests that 5-(2-Thienyl)-1,3-oxazole could potentially have applications in cancer treatment.
Anticonvulsant Activity
Thiazole derivatives have been reported to have anticonvulsant activity . This suggests that 5-(2-Thienyl)-1,3-oxazole could potentially be explored for its anticonvulsant properties.
Safety and Hazards
Future Directions
The future directions for the research and application of 5-(2-Thienyl)-1,3-oxazole and related compounds could involve their use in the design of data storage devices, photogeneration of singlet oxygen, and the development of phosphorescent labels . Another potential direction could be the use of these compounds in the development of new classes of aptamers with increased affinity .
Mechanism of Action
Target of Action
5-(2-Thienyl)-1,3-oxazole is a thiazole derivative . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) . .
Mode of Action
A related compound, 5-(2-thienyl)-valeric acid (tva), has been found to inhibit the growth of bacillus sphaericus . The inhibition was restored by the intermediates of biotin biosynthesis, dethiobiotin (DTB) and 7, 8-diaminopelargonic acid (DAPA), as well as biotin . This suggests that TVA may interact with enzymes involved in biotin biosynthesis.
Biochemical Pathways
Tva, a related compound, has been found to inhibit the dapa aminotransferase reaction, which is responsible for dapa synthesis from 7-keto-8-aminopelargonic acid (kapa) . This suggests that 5-(2-Thienyl)-1,3-oxazole may also affect the biotin biosynthesis pathway.
Pharmacokinetics
The pharmacokinetics of related compounds, such as antidiabetic drugs, have been studied in zucker diabetic fatty and sprague-dawley rats . These studies could provide a basis for understanding the pharmacokinetics of 5-(2-Thienyl)-1,3-oxazole.
Result of Action
Thiazole derivatives have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects .
Action Environment
The action of related compounds, such as antidiabetic drugs, can be influenced by factors such as the strain of the organism .
properties
IUPAC Name |
5-thiophen-2-yl-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NOS/c1-2-7(10-3-1)6-4-8-5-9-6/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGBKCFRTMPSJLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CN=CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10383896 | |
Record name | 5-(2-thienyl)-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10383896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Thienyl)-1,3-oxazole | |
CAS RN |
70380-70-0 | |
Record name | 5-(2-thienyl)-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10383896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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